Cas no 10557-74-1 (3-Bromo-5-phenyl-1,2-oxazole)

3-Bromo-5-phenyl-1,2-oxazole structure
3-Bromo-5-phenyl-1,2-oxazole structure
Product Name:3-Bromo-5-phenyl-1,2-oxazole
CAS No:10557-74-1
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD04035588
CID:221588
PubChem ID:326079
Update Time:2025-04-19

3-Bromo-5-phenyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-phenylisoxazole
    • 3-Brom-5-phenyl-isoxazol
    • 3-Bromo-5-fenilisossazolo
    • Isoxazole,3-bromo-5-phenyl
    • NSC 295878
    • 3-BROMO-5-PHENYL-ISOXAZOLE
    • Isoxazole,3-bromo-5-phenyl-
    • 3-BroMo-5-phenyl-1,2-oxazole
    • PENTAFLUOROPHENYLACETATE
    • SCHEMBL10341983
    • EN300-333658
    • BS-25519
    • AKOS015951476
    • CHEMBL3277003
    • SB30415
    • W-204585
    • NSC-295878
    • 10557-74-1
    • MFCD04035588
    • FT-0751919
    • DTXSID90315670
    • NSC295878
    • Isoxazole, 3-bromo-5-phenyl-
    • 3-Bromo-5-phenyl-1,2-oxazole
    • MDL： MFCD04035588
    • Inchi： 1S/C9H6BrNO/c10-9-6-8(12-11-9)7-4-2-1-3-5-7/h1-6H
    • InChI Key： SMWZGZIZOHNWBH-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C2C=CC=CC=2)ON=1

Computed Properties

  • Exact Mass: 222.96300
  • Monoisotopic Mass: 222.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.524±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 72-73 ºC
  • Solubility: Very slightly soluble (0.54 g/l) (25 º C),
  • PSA: 26.03000
  • LogP: 3.10410

3-Bromo-5-phenyl-1,2-oxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Bromo-5-phenyl-1,2-oxazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:10557-74-1)3-Bromo-5-phenyl-1,2-oxazole
Order Number:A1099411
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:26
Price ($):480.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:10557-74-1)3-Bromo-5-phenyl-1,2-oxazole
A1099411
Purity:99%
Quantity:1g
Price ($):480.0
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